(4->2)-Abeo-16-hydroxycleroda-2,13-dien-15,16-olide-3-al
Overview
Description
(4->2)-Abeo-16-hydroxycleroda-2,13-dien-15,16-olide-3-al, also known as HAO472, is a natural compound derived from the plant Clerodendrum serratum. This compound has gained attention in the scientific community due to its potential therapeutic properties.
Scientific Research Applications
Anti-Histaminic and Anti-Helicobacter pylori Activities
(4→2)-Abeo-16-hydroxycleroda-2,13-dien-15,16-olide-3-al, isolated from Polyalthia longifolia leaves, has been evaluated for its anti-histaminic and anti-Helicobacter pylori activities. The compound demonstrated lower potency compared to a related compound, 16α-hydroxycleroda-3,13(14)-dien-16,15-olide, in both anti-histaminic assay and anti-H. pylori assay. This study suggests that the (4→2)-abeo migration in the compound may reduce its activities in these areas (Edmond, Mostafa, El‐Shazly, & Singab, 2020).
Potential as an Anti-Inflammatory Agent
Another study on compounds isolated from Polyalthia longifolia, including (4→2)-abeo-16-hydroxycleroda-2,13-dien-15,16-olide-3-al, assessed their anti-inflammatory activity. While this particular compound's activity wasn't specifically highlighted, other related compounds showed promising results in inhibiting NO production in stimulated macrophages, indicating potential anti-inflammatory applications (Wu et al., 2014).
Antimicrobial Evaluation
The antimicrobial activity of various clerodane diterpenes, including (4→2)-abeo-16-hydroxycleroda-2,13-dien-15,16-olide-3-al, was studied using compounds isolated from Polyalthia longifolia var. pendula. The findings indicated that some of the clerodane derivatives exhibited significant antimicrobial activity, suggesting potential applications in this domain. However, the specific activity of (4→2)-abeo-16-hydroxycleroda-2,13-dien-15,16-olide-3-al was not detailed in the study (Sashidhara, Singh, & Shukla, 2009).
properties
IUPAC Name |
(3aR,6R,7S,7aR)-7-[2-(2-hydroxy-5-oxo-2H-furan-3-yl)ethyl]-3,3a,6,7-tetramethyl-4,5,6,7a-tetrahydro-1H-indene-2-carbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H28O4/c1-12-5-7-20(4)13(2)15(11-21)9-16(20)19(12,3)8-6-14-10-17(22)24-18(14)23/h10-12,16,18,23H,5-9H2,1-4H3/t12-,16-,18?,19+,20+/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NZIQEPLIKSMSRT-XLBPYVILSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC2(C(C1(C)CCC3=CC(=O)OC3O)CC(=C2C)C=O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H]1CC[C@@]2([C@@H]([C@@]1(C)CCC3=CC(=O)OC3O)CC(=C2C)C=O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H28O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(4->2)-Abeo-16-hydroxycleroda-2,13-dien-15,16-olide-3-al | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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